Rel-(4Ar,7As)-4-Methyloctahydropyrrolo[3,4-B][1,4]Oxazine

• IUPAC Name: (4aR,7aS)-4-methyl-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine
• InChI: InChI=1S/C7H14N2O/c1-9-2-3-10-7-5-8-4-6(7)9/h6-8H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key: PZUZDNGNEFEKNJ-RQJHMYQMSA-N
• Canonical SMILES: CN1CCOC2C1CNC2
• Isomeric SMILES: CN1CCO[C@@H]2[C@H]1CNC2
• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• CAS RN: 2245359-79-7

Description

Rel-(4Ar,7As)-4-Methyloctahydropyrrolo[3,4-B][1,4]Oxazine, also known as Ro 64-6198, is a potent and selective inhibitor of the fatty acid amide hydrolase (FAAH) enzyme. FAAH is responsible for the breakdown of endocannabinoids, which are natural compounds that activate cannabinoid receptors in the body. Ro 64-6198 has been shown to increase endocannabinoid levels in the brain and reduce pain and inflammation in animal models.

Mechanism of Action

Rel-(4Ar,7As)-4-Methyloctahydropyrrolo[3,4-B][1,4]Oxazine 64-6198 works by inhibiting the FAAH enzyme, which is responsible for the breakdown of endocannabinoids. Endocannabinoids are natural compounds that activate cannabinoid receptors in the body, which are involved in pain, inflammation, and other physiological processes. By inhibiting FAAH, this compound 64-6198 increases the levels of endocannabinoids in the brain, which can reduce pain and inflammation.
Biochemical and Physiological Effects:
This compound 64-6198 has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce pain and inflammation, increase appetite, and reduce anxiety and depression-like behaviors. This compound 64-6198 has also been investigated for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.

Advantages and Limitations for Lab Experiments

Rel-(4Ar,7As)-4-Methyloctahydropyrrolo[3,4-B][1,4]Oxazine 64-6198 has several advantages for lab experiments. It is a potent and selective inhibitor of FAAH, which makes it a useful tool for studying the endocannabinoid system. This compound 64-6198 has also been shown to have good bioavailability and pharmacokinetic properties in animal models. However, there are some limitations to using this compound 64-6198 in lab experiments. It is a relatively new compound, and more research is needed to fully understand its pharmacological properties. Additionally, this compound 64-6198 may have off-target effects that need to be taken into account when interpreting experimental results.

Future Directions

There are several future directions for research on Rel-(4Ar,7As)-4-Methyloctahydropyrrolo[3,4-B][1,4]Oxazine 64-6198. One area of interest is its potential use in the treatment of pain and inflammation in humans. This compound 64-6198 has shown promising results in animal models, and more research is needed to determine its safety and efficacy in humans. Another area of interest is its potential use in the treatment of drug addiction and obesity. This compound 64-6198 has been shown to reduce drug-seeking behavior and increase appetite in animal models, and more research is needed to determine its potential therapeutic applications in humans. Finally, more research is needed to fully understand the pharmacological properties of this compound 64-6198 and its potential off-target effects.

Scientific Research Applications

Rel-(4Ar,7As)-4-Methyloctahydropyrrolo[3,4-B][1,4]Oxazine 64-6198 has been extensively studied in animal models and has shown promising results in the treatment of pain, inflammation, anxiety, and depression. It has also been investigated for its potential use in the treatment of drug addiction and obesity. This compound 64-6198 has been shown to increase endocannabinoid levels in the brain, which may contribute to its therapeutic effects.